Cas no 2229302-28-5 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane
• CAS No: 2229302-28-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6599609
• PubChem ID: 165704883
• Update Time: 2025-05-20

2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane
• 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methyloxirane
• EN300-1812056
• 2229302-28-5

• Inchi： 1S/C12H18O/c1-11(2)8-4-5-9(10(11)6-8)12(3)7-13-12/h5,8,10H,4,6-7H2,1-3H3
• InChI Key： UJPBHOQDLSPATB-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane

Professional Introduction to Compound with CAS No. 2229302-28-5 and Product Name: 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane

The compound with the CAS number 2229302-28-5 and the product name 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of a methylene oxide (oxirane) group and a dimethylbicyclo3.1.1hept backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities and structural complexity. The bicyclo3.1.1hept framework, a fused tricyclic system, is known for its stability and flexibility, which can be exploited in designing molecules with tailored pharmacokinetic profiles. The introduction of the methylene oxide group at the 2-position of this scaffold introduces reactivity that is highly useful in forming stable intermediates for drug synthesis.

The compound’s structure suggests potential utility as a building block in the synthesis of more complex molecules. Its oxirane ring, also known as an epoxide, is a versatile functional group that can undergo various chemical transformations, including ring-opening reactions with nucleophiles to form new carbon-carbon bonds. This reactivity makes it particularly interesting for constructing complex organic frameworks, which are often required in the development of new therapeutic agents.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to mimic natural product scaffolds and exhibit favorable binding properties to biological targets. The dimethyl substitution on the bicyclo3.1.1hept system enhances lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug design. Furthermore, the oxirane group can serve as a handle for further derivatization, allowing chemists to explore a wide range of structural modifications.

Current research in synthetic organic chemistry has focused on developing efficient methods for constructing complex cyclic systems like bicyclo3.1.1hept derivatives. The synthesis of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane exemplifies the progress made in this area, demonstrating the feasibility of incorporating multiple stereocenters into a single molecular framework with high precision. Such advancements are crucial for enabling the rapid discovery of novel bioactive compounds.

The potential applications of this compound extend beyond academic research; it may find utility in industrial settings where complex molecular architectures are required for specialty chemicals or advanced materials. The stability of its cyclic system ensures that it can withstand various reaction conditions without degradation, making it a reliable starting material for further synthetic endeavors.

As interest in green chemistry grows, there is increasing emphasis on developing synthetic routes that minimize waste and hazardous byproducts. The versatility of methylene oxide-containing compounds allows for selective transformations that align with these principles, offering sustainable alternatives to traditional synthetic methodologies.

The exploration of novel heterocyclic systems continues to drive innovation in pharmaceuticals and agrochemicals alike. The unique combination of structural features found in 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methyloxirane positions it as a promising candidate for future research endeavors aimed at discovering new therapeutic agents or functional materials.